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Compound of Interest

Compound Name: 1-Isopropyl-1H-indole-2,3-dione

Cat. No.: B077278 Get Quote

In-Depth Technical Guide: 1-Isopropyl-1H-indole-
2,3-dione
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical identifiers, properties,

and available technical data for 1-Isopropyl-1H-indole-2,3-dione, a molecule of interest in

medicinal chemistry and drug development.

Chemical Identifiers and Properties
1-Isopropyl-1H-indole-2,3-dione, also known as 1-isopropylisatin, is a derivative of isatin, a

privileged scaffold in the development of novel therapeutic agents. The core chemical

identifiers and physical properties are summarized below.
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Identifier/Property Value

CAS Number 10487-31-7[1]

Molecular Formula C₁₁H₁₁NO₂

Molecular Weight 189.21 g/mol [1]

IUPAC Name 1-(propan-2-yl)indole-2,3-dione

Melting Point 74-76.5 °C[1]

Boiling Point 311.3 ± 25.0 °C (Predicted)[1]

Synthesis and Characterization
The synthesis of N-alkylated isatins, such as 1-Isopropyl-1H-indole-2,3-dione, is typically

achieved through the alkylation of the isatin nitrogen.

General Synthesis Workflow
The logical workflow for the synthesis of N-alkylated isatins can be visualized as follows:
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Caption: General workflow for the synthesis of 1-Isopropyl-1H-indole-2,3-dione.

Experimental Protocol: General N-Alkylation of Isatin
While a specific detailed protocol for 1-isopropyl-1H-indole-2,3-dione is not readily available

in the searched literature, a general method for the N-alkylation of isatins can be adapted. This

procedure is based on methods reported for the synthesis of various N-substituted isatin

derivatives.

Materials:

Isatin

Isopropyl halide (e.g., 2-bromopropane or 2-iodopropane)

Anhydrous potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃)
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Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile

Ethyl acetate

Brine solution

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

To a stirred solution of isatin (1 equivalent) in anhydrous DMF, add anhydrous potassium

carbonate (2 equivalents).

Add the isopropyl halide (1.2 equivalents) to the reaction mixture.

Stir the reaction mixture at room temperature or gentle heating (e.g., 50-60 °C) and monitor

the reaction progress by thin-layer chromatography (TLC).

Upon completion, pour the reaction mixture into ice-cold water and extract with ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel using a suitable eluent

system (e.g., a gradient of ethyl acetate in hexane) to afford the pure 1-Isopropyl-1H-
indole-2,3-dione.

Spectroscopic Data
While specific spectroscopic data for 1-Isopropyl-1H-indole-2,3-dione is not available in the

provided search results, the following table outlines the expected characteristic signals based

on the analysis of related isatin derivatives.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b077278?utm_src=pdf-body
https://www.benchchem.com/product/b077278?utm_src=pdf-body
https://www.benchchem.com/product/b077278?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Technique Expected Data

¹H NMR

Signals corresponding to the isopropyl group (a

septet for the CH proton and a doublet for the

two CH₃ groups) and aromatic protons of the

indole ring.

¹³C NMR

Resonances for the carbonyl carbons (C2 and

C3), the isopropyl group carbons, and the

aromatic carbons of the indole ring.

IR (Infrared)

Characteristic absorption bands for the two

carbonyl groups (C=O) in the region of 1700-

1760 cm⁻¹ and C-N stretching vibrations.

MS (Mass Spectrometry)

A molecular ion peak corresponding to the

molecular weight of the compound (m/z =

189.21).

Biological Activity and Potential Applications
Isatin and its derivatives are known to exhibit a wide range of biological activities, and N-

alkylation can significantly modulate their potency and selectivity.

Anticancer Activity
N-alkylated isatins have demonstrated cytotoxic effects against various cancer cell lines. The

proposed mechanism of action for some N-substituted isatins involves the destabilization of

microtubules by binding to the colchicine binding site on β-tubulin, leading to mitotic arrest and

suppression of tumor cell growth.

Enzyme Inhibition
Isatin derivatives have been identified as inhibitors of various enzymes, including

carboxylesterases. The inhibitory potency of these compounds is often related to their

hydrophobicity.
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Experimental Protocol: In Vitro Cytotoxicity Assay (MTT
Assay)
This protocol provides a general method for assessing the cytotoxic activity of 1-Isopropyl-1H-
indole-2,3-dione against a cancer cell line.

Materials:

Cancer cell line (e.g., HeLa, A549)

Complete cell culture medium (e.g., DMEM with 10% FBS)

1-Isopropyl-1H-indole-2,3-dione (dissolved in DMSO to prepare a stock solution)

3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in

PBS)

DMSO

96-well plates

Phosphate-buffered saline (PBS)

Procedure:

Seed the cancer cells in a 96-well plate at a suitable density and allow them to adhere

overnight.

Prepare serial dilutions of 1-Isopropyl-1H-indole-2,3-dione in complete culture medium

from the stock solution.

Remove the old medium from the wells and add the medium containing different

concentrations of the test compound. Include a vehicle control (medium with DMSO) and a

blank (medium only).

Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37 °C in a humidified

incubator with 5% CO₂.
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After the incubation period, add MTT solution to each well and incubate for another 3-4

hours.

Remove the medium containing MTT and add DMSO to each well to dissolve the formazan

crystals.

Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

Calculate the percentage of cell viability for each concentration and determine the IC₅₀ value

(the concentration of the compound that inhibits 50% of cell growth).

Potential Signaling Pathways
While no specific signaling pathways have been elucidated for 1-Isopropyl-1H-indole-2,3-
dione, the broader class of indole derivatives has been shown to interact with various cellular

signaling pathways. For instance, some indole derivatives have been found to suppress the

Hedgehog signaling pathway, which is aberrantly activated in several cancers. The potential for

1-Isopropyl-1H-indole-2,3-dione to modulate such pathways warrants further investigation.

A hypothetical logical relationship for investigating the effect of an N-alkylated isatin on a

signaling pathway is presented below.
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Caption: Logical workflow for investigating signaling pathway modulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CAS number and identifiers for 1-Isopropyl-1H-indole-
2,3-dione.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077278#cas-number-and-identifiers-for-1-isopropyl-
1h-indole-2-3-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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